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Compound of Interest

Compound Name:
2-(2-Bromoethyl)pyridine

hydrobromide

Cat. No.: B1281705 Get Quote

This document provides immediate, essential safety and logistical information for handling 2-(2-
Bromoethyl)pyridine hydrobromide (CAS No. 72996-65-7). It is intended for researchers,

scientists, and professionals in drug development. The following procedures are based on

available safety data sheets for the compound and structurally similar chemicals.

Hazard Identification and Precautionary Statements

2-(2-Bromoethyl)pyridine hydrobromide is a hazardous substance. Based on information for

the compound and similar molecules, it is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and eye damage or

causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage or eye

irritation.[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[1]

Precautionary statements include avoiding contact with skin and eyes, preventing inhalation of

dust, and ensuring use in a well-ventilated area.[1] Always wash hands thoroughly after
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handling.[1]

Quantitative Data Summary
Property Value Source

CAS Number 72996-65-7 [2][3]

Molecular Formula C7H9Br2N [2]

Molecular Weight 266.96 g/mol [2]

Appearance Yellow powder [4]

Boiling Point 258.6 °C at 760 mmHg [4]

Operational Plan: Handling and Storage
A systematic approach is crucial when working with 2-(2-Bromoethyl)pyridine hydrobromide
to ensure personnel safety and experimental integrity.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[1] For procedures that

may generate dust, use a chemical fume hood.

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-(2-Bromoethyl)pyridine hydrobromide:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses. Must conform to EU

EN166 or OSHA 29 CFR

1910.133 standards.

To protect against splashes

and dust, preventing serious

eye irritation or damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat. For larger quantities

or splash potential, a chemical-

resistant apron or suit is

recommended.

To prevent skin contact, which

can cause irritation or burns.[1]

[5]

Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or EU EN 149 approved

respirator with a particulate

filter (e.g., N95, P2) is

necessary.

To avoid inhalation, which may

cause respiratory irritation.[1]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering

controls are functioning.

Weighing and Transfer: Conduct weighing and transfers of the solid compound within a

chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.

Spill Prevention: Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid.

Avoid creating dust. Keep containers securely sealed when not in use.[1]

Avoid Incompatibilities: Keep the compound away from strong oxidizing agents and strong

acids.[5]

Storage
Store in a cool, dry, and well-ventilated area.
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Keep the container tightly closed and store locked up.[1]

Protect from physical damage.

Emergency Procedures
Immediate and appropriate response to accidental exposure is critical.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[5]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill Response
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

sand, vermiculite).
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Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
All waste materials must be handled as hazardous waste.

Chemical Waste: Dispose of 2-(2-Bromoethyl)pyridine hydrobromide and any solutions

containing it in a designated, labeled hazardous waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Contaminated Materials: All PPE, spill cleanup materials, and empty containers that have

come into contact with the chemical should be considered hazardous waste and disposed of

accordingly.

Disposal Method: All waste must be disposed of through an authorized hazardous waste

disposal company, in accordance with all local, state, and federal regulations.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety protocols in the workflow

for handling 2-(2-Bromoethyl)pyridine hydrobromide.
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Workflow for Handling 2-(2-Bromoethyl)pyridine hydrobromide
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Caption: Safe handling workflow for 2-(2-Bromoethyl)pyridine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. 72996-65-7 | 2-(2-Bromoethyl)pyridine HBr - Capot Chemical [capotchem.com]

3. manchesterorganics.com [manchesterorganics.com]

4. 2-(2-Bromoethyl)pyridine hydrobromide (72996-65-7) for sale [vulcanchem.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(2-
Bromoethyl)pyridine hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281705#personal-protective-equipment-for-
handling-2-2-bromoethyl-pyridine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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